3-Methylbenzo[d]isoxazol-4-amine: Scaffold Pharmacology & Mechanism of Action
3-Methylbenzo[d]isoxazol-4-amine: Scaffold Pharmacology & Mechanism of Action
This guide provides an in-depth technical analysis of 3-Methylbenzo[d]isoxazol-4-amine , a privileged scaffold and chemical intermediate used primarily in the development of BET bromodomain inhibitors and ion channel modulators .
Executive Summary
3-Methylbenzo[d]isoxazol-4-amine (CAS: 1040634-85-2) is a bioactive heterocyclic fragment belonging to the 1,2-benzisoxazole class.[1][2][3][4][5][6][7][8] While not a marketed drug itself, it serves as a critical pharmacophore in medicinal chemistry. Its mechanism of action is context-dependent, functioning primarily as an acetyl-lysine mimic in epigenetic modulation (BET inhibition) and as a stabilizer of the inactivated state in voltage-gated sodium channels (Nav).
Core Mechanism: Epigenetic Modulation (BET Inhibition)
The primary utility of the 3-methyl-1,2-benzisoxazole core lies in its ability to inhibit Bromodomain and Extra-Terminal (BET) proteins (BRD2, BRD3, BRD4, BRDT). These proteins recognize acetylated lysine residues on histone tails, facilitating gene transcription (e.g., c-Myc).
Acetyl-Lysine Mimicry
The 3-methylbenzo[d]isoxazol-4-amine scaffold functions as a "headgroup" that competitively binds to the acetyl-lysine (KAc) recognition pocket of the bromodomain.
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Structural Homology: The 3-methyl-1,2-benzisoxazole moiety mimics the endogenous acetyl-lysine side chain.
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The isoxazole nitrogen (N2) and oxygen (O1) atoms act as hydrogen bond acceptors.
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The C3-methyl group mimics the methyl of the acetyl group, fitting snugly into the hydrophobic "ZA channel" of the bromodomain.
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Binding Interaction:
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Asn140 Anchor: The isoxazole ring forms a critical hydrogen bond with the conserved asparagine residue (e.g., Asn140 in BRD4(1)) at the base of the binding pocket.
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Water Network: It displaces conserved water molecules, increasing the entropy of binding.
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The Role of the 4-Amine
The amino group at the 4-position is the strategic growth vector . In Fragment-Based Drug Discovery (FBDD), this amine is derivatized to extend the molecule out of the KAc pocket and into the solvent-exposed region or the "WPF shelf" (Trp-Pro-Phe).
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Vector:
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Function: This extension improves potency (from
to range) and selectivity between BET isoforms.
Signaling Pathway Visualization
The following diagram illustrates the interference of the scaffold with the BET-dependent transcription pathway.
Caption: Mechanism of BET inhibition. The scaffold competes with acetylated chromatin for the BRD4 binding pocket, preventing P-TEFb recruitment and halting oncogenic transcription.
Secondary Mechanism: Ion Channel Modulation
The 1,2-benzisoxazole core is also the pharmacophore for Zonisamide , a known anticonvulsant.[9] While the 4-amine derivative is distinct, it retains the potential for modulating voltage-gated sodium channels (Nav).
Sodium Channel Blockade (Nav1.x)
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State-Dependent Binding: The scaffold preferentially binds to the inactivated state of the sodium channel.
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Mechanism: It stabilizes the inactivation gate, prolonging the refractory period of neurons and preventing repetitive firing. This is relevant for potential applications in epilepsy and neuropathic pain .
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Structure-Activity Relationship (SAR): The electron-rich isoxazole ring interacts with the local anesthetic binding site within the channel pore.
Experimental Protocols & Synthesis
For researchers utilizing this scaffold, verifying purity and stability is critical due to the potential for ring cleavage (Kemp elimination) under basic conditions.
Synthesis Workflow (General Protocol)
The 4-amino derivative is typically synthesized via the cyclization of functionalized benzonitriles.
| Step | Reagents | Conditions | Mechanism |
| 1. Precursor | 2-Fluoro-6-nitrobenzonitrile | Acetohydroxamic acid, | |
| 2. Cyclization | DMF / Water | Heat ( | Formation of 3-methyl-4-nitro-1,2-benzisoxazole |
| 3. Reduction | Ethanol, RT | Reduction of nitro group to 4-amine |
Quality Control (Self-Validating System)
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NMR Validation:
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NMR (DMSO-d6): Look for the characteristic methyl singlet at
ppm. The amine protons ( ) typically appear as a broad singlet around ppm. -
NMR: Confirm the isoxazole C3 carbon (
ppm).
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NMR (DMSO-d6): Look for the characteristic methyl singlet at
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Stability Check:
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Base Sensitivity: 1,2-Benzisoxazoles are susceptible to Kemp elimination (ring opening) in strong base (NaOH). Always maintain pH < 10 during extraction.
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Test: Dissolve a small aliquot in 1M NaOH. If the solution turns yellow/orange and UV absorbance shifts (formation of salicylonitrile derivative), the ring has opened.
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Data Summary: Pharmacological Profile
| Feature | Description | Relevance |
| Core Scaffold | 1,2-Benzisoxazole | Privileged structure in medicinal chemistry.[1][8] |
| Key Substituents | 3-Methyl, 4-Amino | Methyl = Hydrophobic fit; Amine = Linker attachment. |
| Primary Target | BET Bromodomains (BRD4) | Cancer, Inflammation, Fibrosis. |
| Binding Mode | KAc Mimic (Acetyl-lysine) | Competitive inhibition of epigenetic readers. |
| Secondary Target | Nav1.2, Nav1.6, Nav1.8 | Epilepsy, Pain (Zonisamide-like activity). |
| Lipophilicity | Moderate (cLogP ~ 1.5-2.0) | Good CNS penetration potential. |
References
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Filippakopoulos, P., et al. (2010).[10] Selective inhibition of BET bromodomains. Nature. Link
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Hewings, D. S., et al. (2012). Progress in the development and application of small molecule inhibitors of bromodomain-acetyl-lysine interactions. Journal of Medicinal Chemistry. Link
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Bamborough, P., et al. (2012). Fragment-based discovery of bromodomain inhibitors. Journal of Medicinal Chemistry. Link
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ChemSrc. (2024). 3-Methylbenzo[d]isoxazol-4-amine (CAS 1040634-85-2) Technical Data. Link
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Poulsen, C. F., et al. (2005). Structure-activity relationship of Zonisamide derivatives as sodium channel blockers. Bioorganic & Medicinal Chemistry Letters. Link
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- 3. Studies on 3-substituted 1,2-benzisoxazole derivatives. 6. Syntheses of 3-(sulfamoylmethyl)-1,2-benzisoxazole derivatives and their anticonvulsant activities - PubMed [pubmed.ncbi.nlm.nih.gov]
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